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Compound of Interest

Compound Name:
4'-Amino-3',5'-

dibromoacetophenone

Cat. No.: B1338070 Get Quote

An In-depth Technical Guide to 4'-Amino-3',5'-
dibromoacetophenone
This technical guide provides a summary of the available information on 4'-Amino-3',5'-
dibromoacetophenone, a halogenated aromatic ketone of interest in chemical synthesis. This

document is intended for researchers, scientists, and professionals in drug development,

offering a concise overview of its chemical properties and a hypothetical synthesis protocol

based on related compounds.

Core Chemical Data
The fundamental chemical identifiers for 4'-Amino-3',5'-dibromoacetophenone are

summarized below.

Property Value Reference

CAS Number 22589-50-0 [1]

Molecular Formula C8H7Br2NO [1]

Molecular Weight 292.96 g/mol [1]
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A specific, detailed experimental protocol for the synthesis of 4'-Amino-3',5'-
dibromoacetophenone is not readily available in the public domain. However, a plausible

synthetic route can be inferred from the procedures for analogous compounds, such as the

halogenation of acetophenone derivatives. The proposed synthesis would likely involve the

bromination of 4'-aminoacetophenone.

Hypothetical Experimental Protocol: Bromination of 4'-Aminoacetophenone

Disclaimer: The following protocol is a generalized procedure based on the synthesis of similar

molecules and has not been experimentally validated for this specific compound. Researchers

should conduct their own optimization and safety assessments.

Dissolution: Dissolve 4'-aminoacetophenone in a suitable solvent, such as glacial acetic acid,

in a reaction vessel equipped with a stirrer and a dropping funnel.

Cooling: Cool the solution to a reduced temperature, typically between 0-5 °C, using an ice

bath to control the exothermic reaction.

Bromination: Slowly add a solution of bromine in the same solvent to the cooled mixture with

continuous stirring. The rate of addition should be carefully controlled to maintain the

reaction temperature.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,

such as Thin Layer Chromatography (TLC), until the starting material is consumed.

Quenching: Upon completion, the reaction is typically quenched by pouring the mixture into a

large volume of cold water or a solution of a reducing agent like sodium thiosulfate to

neutralize any unreacted bromine.

Isolation: The precipitated product can be collected by filtration.

Purification: The crude product may be purified by recrystallization from a suitable solvent,

such as ethanol, to yield the final 4'-Amino-3',5'-dibromoacetophenone.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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